Cas no 1256724-81-8 (5,5''''-di(2,2-dicyanovinyl)-2,2':5',2'':5'',2''':5''',2''''-quinquethiophene)

• Product Name: 5,5''''-di(2,2-dicyanovinyl)-2,2':5',2'':5'',2''':5''',2''''-quinquethiophene
• CAS No: 1256724-81-8
• MF: C₂₈H₁₂N₄S₅
• MW: 564.746678352356
• CID: 2602916
• PubChem ID: 329764993
• Update Time: 2025-04-21

5,5''''-di(2,2-dicyanovinyl)-2,2':5',2'':5'',2''':5''',2''''-quinquethiophene Chemical and Physical Properties

Names and Identifiers

• 5,5''''-di(2,2-dicyanovinyl)-2,2':5',2'':5'',2''':5''',2''''-quinquethiophene
• 2,2′-Bis(2,2-dicyanovinyl)-quinquethiophene
• 2,2′-[2,2′:5′,2′′:5′′,2′′′:5′′′,2′′′′-Quinquethien-5,5′′′′- diylbis(methane-1-yl-1-ylidine)]dimalononitrile
• 2,2'-([2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5,5''''-diylbis(methanylylidene))dimalononitrile
• 1256724-81-8
• SCHEMBL15120762

• MDL： MFCD25976527
• Inchi： 1S/C28H12N4S5/c29-13-17(14-30)11-19-1-3-21(33-19)23-5-7-25(35-23)27-9-10-28(37-27)26-8-6-24(36-26)22-4-2-20(34-22)12-18(15-31)16-32/h1-12H
• InChI Key： CAVUYUOLINEMKH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C2=CC=C(/C=C(\C#N)/C#N)S2)S1)C1=CC=C(C2=CC=C(/C=C(\C#N)/C#N)S2)S1

Computed Properties

• Exact Mass: 563.96700
• Monoisotopic Mass: 563.96655227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Melting Point: 283-286 °C
• PSA: 236.36000
• LogP: 9.52322

5,5''''-di(2,2-dicyanovinyl)-2,2':5',2'':5'',2''':5''',2''''-quinquethiophene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3